Cas no 62176-10-7 (Pyrido[1,2-a][1,4]diazepine, 4-butyldecahydro-4-nitro-2-(phenylmethyl)-)

• Product Name: Pyrido[1,2-a][1,4]diazepine, 4-butyldecahydro-4-nitro-2-(phenylmethyl)-
• CAS No: 62176-10-7
• MF: C₂₀H₃₁N₃O₂
• MW: 345.479045152664
• CID: 455462
• PubChem ID: 12339522
• Update Time: 2025-04-19

Pyrido[1,2-a][1,4]diazepine, 4-butyldecahydro-4-nitro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a][1,4]diazepine, 4-butyldecahydro-4-nitro-2-(phenylmethyl)-
• 2-benzyl-4-butyl-4-nitro-1,3,5,7,8,9,10,10a-octahydropyrido[1,2-a][1,4]diazepine
• SCHEMBL11818314
• 62176-10-7
• 2-Benzyl-4-butyl-4-nitrodecahydropyrido[1,2-a][1,4]diazepine
• DTXSID30491780

• Inchi： 1S/C20H31N3O2/c1-2-3-12-20(23(24)25)16-21(14-18-9-5-4-6-10-18)15-19-11-7-8-13-22(19)17-20/h4-6,9-10,19H,2-3,7-8,11-17H2,1H3
• InChI Key： VDCOEHODFNZMQB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1(CCCC)CN(CC2C=CC=CC=2)CC2CCCCN2C1)=O

Computed Properties

• Exact Mass: 345.24183
• Monoisotopic Mass: 345.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62